Cas no 335662-68-5 (Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-)
335662-68-5 structure
Product Name:Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
CAS No:335662-68-5
MF:C14H16BNO2
MW:241.093343734741
CID:1458993
Update Time:2024-08-23
Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
- Boronic acid, B-[4-[[(phenylmethyl)amino]methyl]phenyl]-
-
- Inchi: 1S/C14H16BNO2/c17-15(18)14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12/h1-9,16-18H,10-11H2
- InChI Key: LYMFXRGKKJTJOU-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(CNCC2=CC=CC=C2)C=C1)(O)O
Computed Properties
- Exact Mass: 240.13108
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 423.1±47.0 °C(Predicted)
- PSA: 52.49
- pka: 8.42±0.16(Predicted)
Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
335662-68-5 (Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-) Related Products
- 819849-22-4(3-(N, N-Dimethylaminomethyl) phenylboronic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk